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Compound of Interest

Compound Name: (+)-Dihydrorobinetin
Cat. No.: B15553010
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (+)-Dihydrorobinetin, a flavonoid with
notable antioxidant and anti-inflammatory properties. This document details its chemical
identity, extraction and purification methods, and key biological activities, supported by
experimental protocols and quantitative data.

~hemical Identificati

(2R,3R)-3,7-dihydroxy-2-(3,4,5-

IUPAC Name trihydroxyphenyl)-2,3-dihydrochromen-4-one[1]
[2]

CAS Number 4382-33-6[1][2][3][41[5]

Molecular Formula C1s5H1207[1][4]

Molecular Weight 304.25 g/mol [1][3]

(+)-3,3,4',5', 7-Pentahydroxyflavanone,
Synonyms (2R,3R)-3,7-dihydroxy-2-(3,4,5-
trihydroxyphenyl)chroman-4-one[1][5]
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Biological Activity and Quantitative Data

(+)-Dihydrorobinetin has demonstrated significant potential as both an antioxidant and an
anti-inflammatory agent. Its efficacy has been quantified in various in vitro assays.

Biological . Key
. Assay Cell Line Value Reference
Activity Parameter
Inhibition of
Anti- Nitric Oxide
_ RAW 264.7 ICso > 100 uM [6]
inflammatory (NO)
Production
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Scavenging
Oxygen
Radical
o Data not
Antioxidant Absorbance - - ] [2]
. available
Capacity
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Experimental Protocols
Extraction and Purification of (+)-Dihydrorobinetin from
Robinia pseudoacacia

This protocol describes the optimized extraction and subsequent purification of (+)-
Dihydrorobinetin from the heartwood of Robinia pseudoacacia (Black Locust).

Extraction:

o Material Preparation: Air-dried and ground heartwood of Robinia pseudoacacia is used as
the starting material.

e Solvent System: An optimized solvent mixture of 50% aqueous ethanol is employed for
efficient extraction.
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Extraction Process: Maceration with stirring is performed at room temperature for 4 hours
with a wood-to-solvent ratio of 1:13 (w/v).

Filtration and Concentration: The resulting extract is filtered to remove solid particles and
then concentrated under reduced pressure to yield a crude extract.

Purification by Centrifugal Partition Chromatography (CPC):

Instrumentation: A centrifugal partition chromatograph is used for the purification.

Solvent System: A biphasic solvent system, typically composed of ethyl acetate, ethanol, and
water, is selected based on the partition coefficient of (+)-Dihydrorobinetin.

Purification Process: The crude extract is dissolved in a suitable solvent and injected into the
CPC system. The separation is performed in descending mode.

Fraction Collection and Analysis: Fractions are collected and analyzed by High-Performance
Liquid Chromatography (HPLC) to identify and pool the fractions containing pure (+)-
Dihydrorobinetin.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)

This method is used for the quantification of (+)-Dihydrorobinetin in extracts and purified

fractions.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um).

Mobile Phase: A gradient of acidified water (0.1% formic acid, Solvent A) and acetonitrile
(Solvent B).

Gradient Program: A typical gradient starts with a low percentage of Solvent B, which is
gradually increased to elute compounds with increasing hydrophobicity.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 290 nm.
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e Quantification: A calibration curve is generated using a certified reference standard of (+)-
Dihydrorobinetin.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of (+)-Dihydrorobinetin to scavenge the stable 2,2-diphenyl-
1-picrylhydrazyl (DPPH) radical.

o Reagent Preparation: A stock solution of DPPH in methanol is prepared.

e Assay Procedure:
o A solution of (+)-Dihydrorobinetin at various concentrations is prepared.
o The sample solution is mixed with the DPPH solution.
o The mixture is incubated in the dark at room temperature for 30 minutes.

e Measurement: The absorbance of the solution is measured at 517 nm using a
spectrophotometer.

» Calculation: The percentage of radical scavenging activity is calculated by comparing the
absorbance of the sample to that of a control (DPPH solution without the sample). Ascorbic
acid is commonly used as a positive control.

Inhibition of Nitric Oxide (NO) Production in LPS-
Stimulated RAW 264.7 Macrophages (Anti-inflammatory
Activity)

This cell-based assay assesses the anti-inflammatory potential of (+)-Dihydrorobinetin by
measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator.

e Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with
10% FBS and antibiotics.

e Cell Treatment:

o Cells are seeded in 96-well plates and allowed to adhere.
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o The cells are pre-treated with various concentrations of (+)-Dihydrorobinetin for 1 hour.

o Inflammation is induced by stimulating the cells with lipopolysaccharide (LPS; 1 ug/mL) for
24 hours.

o Measurement of Nitric Oxide: The concentration of nitrite (a stable product of NO) in the
culture supernatant is measured using the Griess reagent. The absorbance is read at 540
nm.

o Cell Viability: A concurrent MTT assay is performed to ensure that the observed inhibition of
NO production is not due to cytotoxicity.

o Data Analysis: The percentage of inhibition of NO production is calculated relative to LPS-
stimulated cells without the test compound.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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